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Compound of Interest

Compound Name: 4-Methyl-3-heptanone

Cat. No.: B036217

An In-depth Technical Guide to 4-Methyl-3-
heptanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methyl-3-heptanone, including
its chemical properties, synthesis protocols, and known biological significance. The information
is intended for researchers, scientists, and professionals in drug development and related
fields.

Core Concepts: IUPAC Name and Molecular Formula

The compound 4-Methyl-3-heptanone is a dialkyl ketone. Its systematic IUPAC name is 4-
methylheptan-3-one. The molecular formula for this compound is CsH160.[1][2][3][4]

Quantitative Data

A summary of the key physicochemical properties of 4-methyl-3-heptanone is presented in the
table below for easy reference and comparison.
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Property Value Source

Molecular Weight 128.21 g/mol [1112][3]

CAS Number 6137-11-7 [1][2][3]
Colorless to pale yellow clear

Appearance o [5]
liquid

. _ 159.93 °C at 760.00 mm Hg
Boiling Point , [5]
(estimated)

2.444000 mmHg at 25.00 °C
Vapor Pressure , [5]
(estimated)

_ 112.00 °F TCC (44.60 °C)
Flash Point . [5]
(estimated)

N Soluble in water, 1371 mg/L at
Solubility . ) [5]
25 °C (estimated)

logP (o/w) 2.350 (estimated) [5]

Experimental Protocols

Detailed methodologies for the synthesis of 4-methyl-3-heptanone are crucial for researchers.
Two common and effective laboratory methods are presented below.

This method involves a two-step process starting with the formation of an alcohol via a
Grignard reaction, followed by oxidation to the desired ketone.[6]

Step 1: Preparation of (x)-4-methylheptan-3-ol[2]

e Apparatus Setup: A 100 mL three-neck flask is equipped with a 25 mL addition funnel, a
reflux condenser protected by a drying tube, and a magnetic stir bar.

« Initiation of Grignard Reagent: To the flask, add 15 mL of dry diethyl ether and magnesium
shavings. Add a small amount of a 2-bromopentane solution in dry diethyl ether to the
magnesium and stir to initiate the formation of the organometallic reagent.
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Grignard Reagent Formation: Gradually add the remaining bromide solution over 15 minutes
while stirring continuously. Continue stirring for an additional 10 minutes after the addition is
complete.

Reaction with Propanal: Prepare a solution of propanal in 10 mL of dry diethyl ether and
place it in the addition funnel. Add this solution dropwise to the stirred Grignard solution and
continue stirring for another 15 minutes after the addition is complete.

Work-up: Gradually add 10 mL of water, followed by 10 mL of dilute hydrochloric acid (10%)
until all inorganic salts dissolve. Transfer the mixture to a separatory funnel, separate the
ether layer, and wash it with 10 mL of 5% sodium hydroxide solution.

Isolation: Collect the ether layer and dry it over anhydrous MgSQa.

Step 2: Preparation of (x)-4-methylheptan-3-one[2]

Oxidizing Solution Preparation: In a 100 mL Erlenmeyer flask placed in an ice bath, add 35
mL of distilled water and concentrated sulfuric acid. Add sodium dichromate and stir until a
clear orange solution is obtained.

Oxidation: While stirring, add 5.0 g (38 mmol) of 4-methylheptan-3-ol in small portions over
about 10 minutes. The color of the reaction mixture should gradually change to green.

Reaction Completion and Extraction: Stir the mixture for a further 10 minutes, then transfer it
to a 100 mL separatory funnel. Add 200 mL of diethyl ether, shake, and separate the organic
layer.

Purification: Wash the ether layer with three 20 mL portions of 5% sodium hydroxide solution
and dry it over MgSOea. Filter off the drying agent, evaporate the filtrate on a rotary
evaporator, and distill the residue to collect the fraction boiling in the range of 155-160 °C.

This method allows for the stereoselective synthesis of chiral 4-methyl-3-heptanones.[1][7]

Step 1: Formation of the SAMP-Hydrazone[1]

e Lithium Diisopropylamide (LDA) Preparation: In a flame-dried 250-mL flask under argon at
0°C, add 110 mL of dry ether and 2.97 mL (21 mmol) of dry diisopropylamine. Add 21 mmol
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of butyllithium dropwise and stir for 10 minutes.

o Hydrazone Addition: Add a solution of 3.96 g (20 mmol) of SAMP-hydrazone in 10 mL of
ether to the stirred mixture over a 5-minute period at 0°C.

 Alkylation: Cool the mixture to -110°C and add 2.15 mL (22 mmol) of propyl iodide dropwise.
Allow the mixture to reach room temperature overnight.

o Work-up and Isolation: Pour the contents into a mixture of 300 mL of ether and 50 mL of
water. Separate the layers, and extract the aqueous layer twice with 25 mL of ether. Wash
the combined organic layers with water, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

Step 2: Ozonolysis to Yield (S)-(+)-4-Methyl-3-heptanone[1]

e Ozonolysis Reaction: In a 100-mL Schlenk tube under nitrogen, dissolve 4.3 g (18 mmol) of
the crude SAMP-hydrazone from the previous step in 50 mL of dichloromethane and cool to
-78°C. Pass dry ozone through the solution until a green-blue color appears (approximately 4
hours).

e Product Formation: Allow the mixture to come to room temperature while bubbling a stream
of nitrogen through the solution.

 Purification: The crude product is then purified by short-path distillation to yield the final
product.

Mandatory Visualizations

The following diagram illustrates the synthetic pathways for producing 4-methyl-3-heptanone,
providing a clear visual representation of the chemical transformations involved.

Caption: Synthetic routes to 4-methyl-3-heptanone.

Biological Significance

4-Methyl-3-heptanone is recognized for its role as an insect pheromone.[4] Specifically, it
functions as an alarm pheromone for various ant species, including the harvester ant
(Pogonomyrmex barbatus) and the Texas leafcutter ant (Atta texana).[2] Furthermore,
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stereoisomers of its corresponding alcohol, 4-methyl-3-heptanol, are major components of
aggregation pheromones in bark beetles.[7][8] The biosynthesis of (S)-4-methyl-3-heptanone
in insects is understood to follow a polyketide/fatty acid-type metabolic pathway, originating
from three propionate units.[9][10][11] While its primary documented biological role is in
chemical ecology, the study of such semiochemicals can provide insights into receptor-ligand
interactions and biosynthetic pathways that may be of interest in broader biochemical and
pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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